Cas no 1248171-58-5 (1-(3-Methoxyphenyl)-2-pentanol)

• Product Name: 1-(3-Methoxyphenyl)-2-pentanol
• CAS No: 1248171-58-5
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• MDL: MFCD14607915
• CID: 5167707
• Update Time: 2026-03-04

1-(3-Methoxyphenyl)-2-pentanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methoxyphenyl)-2-pentanol
• 1-(3-methoxyphenyl)pentan-2-ol

• MDL： MFCD14607915
• Inchi： 1S/C12H18O2/c1-3-5-11(13)8-10-6-4-7-12(9-10)14-2/h4,6-7,9,11,13H,3,5,8H2,1-2H3
• InChI Key： HGHGDSBAWNEHJT-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC=C(C=1)OC)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 147
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5

Additional information on 1-(3-Methoxyphenyl)-2-pentanol

Chemical Profile of 1-(3-Methoxyphenyl)-2-pentanol (CAS No. 1248171-58-5)

1-(3-Methoxyphenyl)-2-pentanol, identified by its Chemical Abstracts Service (CAS) number 1248171-58-5, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the class of aromatic alcohols, characterized by a phenolic hydroxyl group (-OH) attached to a substituted benzene ring, and a pentyl side chain extending from the second carbon atom. The presence of a methoxy group (-OCH₃) at the 3-position of the phenyl ring introduces a degree of electronic delocalization and steric hindrance, which can influence its reactivity, solubility, and biological interactions.

The structural motif of 1-(3-Methoxyphenyl)-2-pentanol makes it a versatile intermediate in organic synthesis. Its aromatic core and alcohol functionality provide multiple sites for further chemical modification, enabling the construction of more complex molecules. In pharmaceutical research, such intermediates are often explored for their potential as building blocks in drug discovery programs. The methoxy group, in particular, can enhance metabolic stability while also serving as a handle for selective functionalization via nucleophilic aromatic substitution or transition-metal-catalyzed cross-coupling reactions.

Recent advancements in computational chemistry have facilitated the virtual screening of compounds like 1-(3-Methoxyphenyl)-2-pentanol against large databases of biological targets. Molecular docking studies suggest that this compound may interact with enzymes and receptors involved in metabolic pathways, making it a candidate for further investigation as an inhibitor or modulator. For instance, preliminary simulations indicate potential binding affinity to cytochrome P450 enzymes, which are critical in drug metabolism. Such insights are derived from high-throughput virtual screening techniques that leverage quantum mechanics-based force fields to predict molecular interactions with high fidelity.

In the realm of medicinal chemistry, the synthesis of 1-(3-Methoxyphenyl)-2-pentanol has been optimized through various catalytic methods to improve yield and purity. asymmetric synthesis approaches have been explored to generate enantiomerically pure forms, which are often required for pharmacological applications. Transition-metal catalysts such as palladium and copper have been employed to facilitate C-C bond formations between the aromatic ring and the pentyl side chain, while protecting group strategies have been utilized to safeguard reactive sites during multi-step syntheses.

The pharmacological profile of 1-(3-Methoxyphenyl)-2-pentanol is currently under investigation in several academic and industrial research laboratories. Preliminary in vitro studies have highlighted its potential as a precursor for bioactive molecules targeting neurological disorders. The phenolic hydroxyl group can engage in hydrogen bonding with biological targets, while the methoxy substituent can modulate lipophilicity and bioavailability. These properties make it an attractive candidate for further development into lead compounds for therapeutic intervention.

Moreover, green chemistry principles have been increasingly applied to the synthesis of 1-(3-Methoxyphenyl)-2-pentanol, emphasizing sustainable practices such as solvent recovery and catalytic efficiency. Recent publications report the use of biocatalysts to achieve selective transformations under mild conditions, reducing waste generation and energy consumption. Such innovations align with global efforts to promote environmentally responsible chemical manufacturing.

The role of 1-(3-Methoxyphenyl)-2-pentanol in drug discovery is further underscored by its compatibility with modern synthetic methodologies like flow chemistry. Continuous flow processes enable scalable production with enhanced reproducibility and safety compared to traditional batch reactions. These advancements are particularly relevant for pharmaceutical companies seeking to streamline their synthetic routes while maintaining high standards of quality control.

Future directions in the study of 1-(3-Methoxyphenyl)-2-pentanol may involve exploring its derivatives as novel therapeutics or probes for biochemical pathways. The integration of machine learning algorithms into drug design has opened new possibilities for predicting biological activity based on structural features alone. By leveraging these computational tools alongside experimental validation, researchers can accelerate the discovery pipeline significantly.

In conclusion,1-(3-Methoxyphenyl)-2-pentanol (CAS No. 1248171-58-5) represents a valuable compound with broad applications in synthetic chemistry and pharmaceutical research. Its unique structural features offer opportunities for innovation across multiple disciplines—from catalysis to drug development—and its compatibility with modern green chemistry practices ensures relevance in an evolving scientific landscape.